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Introduction
MDL 72222, also known as Bemesetron, is a potent and highly selective 5-HT3 receptor

antagonist.[1][2][3][4] It is a tropane derivative, chemically identified as (1αH, 3α, 5αH)-tropan-

3-yl-3,5-dichlorobenzoate.[2][5] While it has demonstrated antiemetic effects comparable to

metoclopramide, its primary application has been in scientific research to investigate the role of

the 5-HT3 receptor in various physiological and pathological processes, particularly in the

context of drugs of abuse.[3] This document provides an in-depth technical guide to the

pharmacokinetics and pharmacodynamics of MDL 72222.

Pharmacodynamics
The primary pharmacodynamic action of MDL 72222 is the selective blockade of 5-HT3

receptors. These receptors are ligand-gated ion channels located on peripheral and central

neurons.[2]

Receptor Binding and Potency
MDL 72222 exhibits high affinity and potency as a 5-HT3 receptor antagonist.
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Parameter Value Species/Tissue Reference

IC50 0.33 nM - [1][4]

pA2 9.27 Rabbit isolated heart [2]

Antagonism Threshold ~0.1 nM Rabbit isolated heart [2]

Table 1: Receptor Binding and Potency of MDL 72222

Mechanism of Action
The antagonism of 5-HT3 receptors by MDL 72222 underlies its diverse pharmacological

effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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